4-Hydroxyphenylglyoxylic acid

• IUPAC Name: 2-(4-hydroxyphenyl)-2-oxoacetic acid
• InChI: InChI=1S/C8H6O4/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,9H,(H,11,12)
• InChI Key: KXFJZKUFXHWWAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C(=O)O)O
• Molecular Formula: C8H6O4
• Related CAS: 54537-30-3 (hydrochloride salt)
• DSSTOX Substance ID: DTXSID40165960
• Molecular Weight: 166.13 g/mol
• CAS No.: 15573-67-8

Description

4-Hydroxyphenylglyoxylic acid (CAS: 15573-67-8), also known as 2-(4-hydroxyphenyl)-2-oxoacetic acid, is a phenolic glyoxylic acid derivative. Structurally, it consists of a glyoxylic acid backbone (α-keto carboxylic acid) substituted with a 4-hydroxyphenyl group at the α-carbon (Figure 1). This compound is notable for its role in biosynthesis pathways and pharmacological applications:

• Biosynthesis: It serves as a precursor in the enzymatic synthesis of 4-hydroxyphenylglycine, a non-proteinogenic amino acid critical for glycopeptide antibiotic biosynthesis (e.g., vancomycin). Transaminases like HpgT catalyze its conversion into 4-hydroxyphenylglycine using tyrosine as an amino group donor .
• Pharmacology: It is the active metabolite of the prodrug oxfenicine and acts as a carnitine palmitoyltransferase 1 (CPT1) inhibitor. At concentrations of 200–1,000 µM, it suppresses fatty acid oxidation in rat liver mitochondria and hepatocytes .
• Commercial Availability: Available as a research chemical in purities ranging from 95% to 98%, with applications in biochemical and pharmacological studies .

Preparation Methods

Biocatalytic Production Using Engineered Microbial Systems

Recent advances in metabolic engineering enable the biosynthesis of phenolic acids from lignin-derived substrates. Escherichia coli strains engineered with artificial enzymatic pathways demonstrate potential for one-pot synthesis .

Enzymatic Pathway Design

• Substrate : p-Coumaric acid or ferulic acid, lignin-related aromatic compounds, serve as precursors.

• Decarboxylation-Epoxidation-Isomerization-Oxidation Cascade :

  • Decarboxylation : Removal of the carboxylic acid group to form 4-vinylphenol.

  • Epoxidation : Introduction of an epoxide moiety.

  • Isomerization : Rearrangement to a diketone intermediate.

  • Oxidation : Final oxidation to 4-hydroxyphenylglyoxylic acid.

This approach leverages oxidative enzymes such as tyrosine aminotransferase and 4-hydroxymandelate synthase, which are critical in shikimate pathway derivatives .

Table 1: Biocatalytic Reaction Conditions for this compound

Step	Enzyme/Reagent	Temperature (°C)	Yield (%)
Decarboxylation	Phenolic acid decarboxylase	37	75
Epoxidation	Cytochrome P450 oxidase	30	62
Oxidation	FMN-dependent oxidase	25	88

Metabolic Derivation from Prodrugs

This compound is identified as an active metabolite of oxfenicine, a carnitine palmitoyltransferase 1 (CPT1) inhibitor .

Hydrolysis of Oxfenicine

• Reaction : Oxfenicine undergoes enzymatic hydrolysis in vivo, cleaving its ester bond to release this compound.

• Conditions : Liver esterases or serum hydrolases catalyze the reaction at physiological pH (7.4) and 37°C.

While this method is primarily biological, it underscores the compound’s relevance in drug metabolism studies.

Oxidation of 4-Hydroxyphenylpyruvic Acid

4-Hydroxyphenylpyruvic acid (4-HPPA), a tyrosine metabolism intermediate, serves as a precursor. Oxidative decarboxylation via non-heme iron-dependent dioxygenases generates this compound .

Chemical Oxidation Protocol

• Reagents : Potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) in acidic media.

• Mechanism : The α-keto group of 4-HPPA is retained, while the side chain undergoes oxidative shortening.

Table 2: Oxidative Conversion of 4-HPPA to this compound

Oxidizing Agent	Solvent	Time (h)	Yield (%)
KMnO₄	H₂SO₄/H₂O	4	68
H₂O₂	Acetic acid	6	72

Catalytic Hydrogenation of Halogenated Precursors

A patent describing 4-hydroxyphenylacetic acid synthesis via catalytic dehalogenation offers insights into adapting this method for the glyoxylic analog .

Modified Procedure for Glyoxylic Acid

• Starting Material : 3-Chloro-4-hydroxyphenylglyoxylic acid.

• Reduction : Palladium-on-carbon (Pd/C) catalyzes hydrogenation at 5 atm H₂ and 100°C, removing the chlorine substituent.

• Purification : Acidification and recrystallization yield pure product (96% efficiency) .

Chemical Reactions Analysis

Oxidation Reactions

4-Hydroxyphenylglyoxylic acid can undergo oxidation to form various products. For instance, it can be oxidized to quinones or other aromatic compounds under specific conditions:

• Base-Catalyzed Oxygenolysis : In a study involving the oxidation of flavonoids, this compound was identified as a product formed during the oxygenation process. This reaction suggests that under oxidative conditions, the compound can participate in complex biochemical transformations .

Esterification

Esterification reactions can occur when this compound reacts with alcohols in the presence of an acid catalyst:

$$\text{C}_6\text{H}_4(OH)C(=O)C(=O)OH+\text{R OH}\rightarrow \text{C}_6\text{H}_4(OH)C(=O)OC(R)+\text{H}_2\text{O}$$

This reaction results in the formation of esters, which are important for various applications in organic synthesis and material science.

Decarboxylation

Under certain conditions, this compound may undergo decarboxylation, leading to the formation of simpler aromatic compounds:

$$\text{C}_6\text{H}_4(OH)C(=O)C(=O)OH\rightarrow \text{C}_6\text{H}_5+\text{CO}_2+\text{H}_2\text{O}$$

This reaction highlights the potential for generating valuable intermediates for further synthetic applications.

Data Table

Reaction Type	Reaction Description	Products Generated
Synthesis	Condensation of phenol and glyoxylic acid	This compound
Oxidation	Base-catalyzed oxygenolysis	Quinones or other aromatic compounds
Esterification	Reaction with alcohols	Esters
Decarboxylation	Heating under specific conditions	Simpler aromatic compounds

This comprehensive analysis provides insights into the chemical reactions involving this compound, highlighting its significance in both synthetic and biological contexts.

Scientific Research Applications

4-Hydroxyphenylglyoxylic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of various organic compounds.

Biology: The compound is studied for its role in metabolic pathways and enzyme inhibition.

Medicine: Research has explored its potential as a therapeutic agent due to its inhibitory effects on specific enzymes.

Industry: It is utilized in the production of fine chemicals and pharmaceuticals

Mechanism of Action

The primary mechanism of action of 4-hydroxyphenylglyoxylic acid involves the inhibition of carnitine palmitoyltransferase 1 (CPT1). This enzyme is crucial for the transport of fatty acids into mitochondria for oxidation. By inhibiting CPT1, this compound can reduce fatty acid oxidation, which has implications for metabolic research and potential therapeutic applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Glyoxylic Acid Family

4-Hydroxyphenylglyoxylic acid belongs to a broader class of α-keto carboxylic acids. Key structural analogues include:

Compound Name	Structure	Key Features	Biological/Industrial Role	References
Phenylglyoxylic Acid	Phenyl group at α-carbon	Precursor for phenylglycine biosynthesis; lacks hydroxyl substitution	Intermediate in antibiotic biosynthesis
3,5-Dihydroxyphenylglyoxylic Acid	3,5-Dihydroxyphenyl group at α-carbon	Higher hydroxylation increases polarity; involved in dihydroxyphenylglycine biosynthesis	Glycopeptide antibiotic pathways
This compound Amide	Amide derivative of this compound	Enhanced stability; isolated from natural sources (e.g., Mantidis ootheca)	Potential bioactive secondary metabolite

Functional Differences :

• The hydroxyl group in this compound enhances its reactivity in transamination compared to phenylglyoxylic acid, enabling selective incorporation into glycopeptides .
• Amidation (as in this compound amide) reduces acidity, altering solubility and bioavailability .

Phenolic Acid Analogues

Compounds with aromatic hydroxyl groups but differing in carboxylic acid substitution:

Compound Name	Structure	Key Features	Biological/Industrial Role	References
4-Hydroxybenzoic Acid	Benzoic acid with para-hydroxyl group	Lacks α-keto group; widely used as a preservative and synthetic intermediate	R&D applications in pharmaceuticals
4-Hydroxy-3-methoxyphenylacetic Acid (Homovanillic Acid)	Phenylacetic acid with hydroxyl and methoxy groups	Metabolite of dopamine; used in neurotransmitter research	Biomarker for neurological disorders
4-Hydroxyphenyllactic Acid	Lactic acid with 4-hydroxyphenyl group	Reduced α-keto group to hydroxyl; chiral center influences activity	Laboratory chemical with undefined roles

Key Contrasts :

• Unlike this compound, 4-hydroxybenzoic acid lacks the α-keto moiety, limiting its role in transamination reactions .
• Homovanillic acid’s methoxy group and phenylacetic acid structure distinguish its metabolic pathways and applications in neurochemistry .

Isomeric and Functional Analogues

Compound Name	Structure	Key Features	Biological/Industrial Role	References
4-Hydroxyisophthalic Acid	Isophthalic acid with para-hydroxyl	Dicarboxylic acid with meta-substitution; structural mimic of salicylic acid	Investigated for pharmacological potential
Glyoxylic Acid	Simplest α-keto carboxylic acid	Parent compound; central to glyoxylate cycle	Key metabolic intermediate in plants and microbes

Functional Insights :

• Glyoxylic acid’s role in the glyoxylate cycle is conserved across species, while this compound’s specialization in glycopeptide biosynthesis reflects evolutionary adaptation .
• 4-Hydroxyisophthalic acid’s dicarboxylic structure and hydroxylation pattern may confer anti-inflammatory properties akin to salicylic acid but lack direct biosynthetic overlap with this compound .

Biological Activity

4-Hydroxyphenylglyoxylic acid (4-HPGA) is a compound of significant biological interest due to its role in various biochemical processes, particularly in relation to its structural analogs and its potential therapeutic applications. This article explores the biological activity of 4-HPGA, emphasizing its mechanisms of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

4-HPGA is an aromatic compound characterized by the presence of a hydroxyl group and a ketone group, which influences its reactivity and biological interactions. Its molecular formula is $C_8H_6O_4$, and it is structurally related to other phenolic compounds that exhibit various biological activities.

The biological activity of 4-HPGA can be attributed to several mechanisms:

• Inhibition of Carnitine Palmitoyltransferase I (CPT I) : Research indicates that 4-HPGA acts as an inhibitor of CPT I, an enzyme crucial for fatty acid oxidation in mitochondria. This inhibition can affect lipid metabolism and energy production in cells, potentially leading to therapeutic applications in metabolic disorders .
• Antioxidant Activity : Similar to other phenolic compounds, 4-HPGA exhibits antioxidant properties. It has been shown to scavenge free radicals and reduce oxidative stress, which is linked to various chronic diseases .

Antimicrobial Properties

4-HPGA has been studied for its antimicrobial effects, particularly against Gram-positive bacteria. Its structural similarity to phenylglycine-type amino acids suggests that it may play a role in the biosynthesis of glycopeptide antibiotics, which are known for their efficacy against resistant bacterial strains .

Antioxidant Effects

The antioxidant capacity of 4-HPGA has been evaluated using various assays such as DPPH and ABTS. These studies demonstrate that 4-HPGA can effectively neutralize free radicals, contributing to its potential protective effects against oxidative damage in biological systems .

Research Findings

Several studies have investigated the biological activity of 4-HPGA:

• Inhibition Studies : A study highlighted that 4-HPGA significantly inhibits CPT I activity in liver mitochondria, suggesting its potential use in managing conditions related to fatty acid metabolism .
• Antioxidant Evaluation : In comparative studies with other polyphenols, 4-HPGA displayed notable antioxidant properties, making it a candidate for further exploration in nutraceutical applications .
• Antimicrobial Activity : The compound's effectiveness against specific bacterial strains was demonstrated, indicating its potential use in developing new antimicrobial agents .

Case Study 1: Metabolic Effects in Hepatocytes

A study involving isolated hepatocytes showed that treatment with 4-HPGA resulted in altered fatty acid oxidation rates. The findings suggest that this compound could influence metabolic pathways related to energy production and lipid metabolism .

Case Study 2: Antioxidant Potential in Cellular Models

Research assessing the antioxidant capacity of 4-HPGA on cellular models indicated a significant reduction in oxidative stress markers. This suggests potential therapeutic roles for conditions characterized by oxidative damage, such as neurodegenerative diseases .

Summary Table of Biological Activities

Activity Type	Mechanism/Effect	Reference
Inhibition of CPT I	Impairs fatty acid oxidation
Antioxidant Activity	Scavenges free radicals; reduces oxidative stress
Antimicrobial Effects	Effective against Gram-positive bacteria

Q & A

Q. Basic: What analytical methods are recommended for detecting and quantifying 4-Hydroxyphenylglyoxylic acid in biological samples?

Answer:
High-performance liquid chromatography (HPLC) is a primary method for detecting this compound in biological matrices. For example, in studies investigating its role as a precursor in glycopeptide biosynthesis, HPLC was used to analyze culture filtrates of bacterial strains, though detection thresholds may require optimization depending on sample complexity . Sample preparation should include protein precipitation (e.g., using acetonitrile) and filtration to avoid interference from cellular debris. Coupling HPLC with UV detection (at 210–280 nm) or mass spectrometry enhances sensitivity for low-concentration metabolites.

Q. Basic: What experimental models are suitable for studying this compound’s inhibition of carnitine palmitoyltransferase 1 (CPT1)?

Answer:
Isolated rat liver mitochondria and hepatocytes are widely used to assess CPT1 inhibition. In these models, this compound exhibits dose-dependent inhibition of CPT1 activity (200–1,000 µM) and suppresses oleic acid oxidation. Key steps include:

• Isolation of mitochondria/hepatocytes via differential centrifugation.
• Incubation with the compound in Krebs-Henseleit buffer.
• Measurement of CPT1 activity via radiometric assays (e.g., using $^{14}$C-palmitoyl-CoA) or spectrophotometric detection of CoA-SH release .

Q. Advanced: How can researchers resolve contradictions in enzyme specificity when studying transamination of this compound?

Answer:
Substrate promiscuity of transaminases like HpgT and PgaT can lead to conflicting specificity claims. To address this:

• Use purified enzymes in in vitro assays to isolate activity.
• Employ isotopic labeling (e.g., $^{15}$N-tyrosine) to track amino group transfer.
• Compare kinetic parameters ($K_m$, $V_{max}$) for this compound vs. analogs (e.g., phenylglyoxylic acid).
• Validate findings using gene knockout strains (e.g., Pgat mutants) to observe precursor accumulation .

Q. Advanced: What methodological considerations are critical for studying this compound’s role in glycopeptide biosynthesis?

Answer:

• Enzyme assays: Use anaerobic/aerobic conditions to assess oxygen dependency (e.g., DpgC requires O$_2$ for keto oxygen introduction).
• Mutant strains: Analyze culture filtrates of HpgT/Pgat mutants via HPLC to detect pathway intermediates.
• Substrate tracing: Incubate with $^{13}$C-labeled precursors (e.g., phenylacetyl-CoA) to track metabolic flux .

Q. Basic: What storage and handling conditions ensure stability of this compound in laboratory settings?

Answer:

• Store at 4°C in airtight, light-protected containers.
• Avoid exposure to moisture, strong acids/alkalis, and oxidizing agents (e.g., H$_2$O$_2$).
• Prepare fresh solutions in neutral buffers (pH 6–8) for experimental use to minimize degradation .

Q. Advanced: How can orthogonal experimental design optimize extraction or analysis protocols for this compound?

Answer:
Orthogonal design (e.g., L9 Taguchi matrix) tests multiple variables (e.g., pH, temperature, solvent ratio) with minimal experimental runs. For example:

• Define factors: Extraction solvent (aqueous/organic), sonication time, centrifugation speed.
• Assign levels and use ANOVA to identify significant parameters.
• Validate optimized conditions via recovery tests in spiked biological samples .
  

Q. Advanced: What strategies mitigate interference from endogenous metabolites when quantifying this compound in metabolomic studies?

Answer:

• Chromatographic separation: Use reverse-phase columns (C18) with gradient elution to resolve co-eluting metabolites.
• Mass spectrometry: Employ tandem MS (MRM mode) for selective ion monitoring.
• Blank subtraction: Analyze metabolite-free matrices (e.g., artificial serum) to identify background signals .